Cas no 2228150-71-6 (2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol)

• Product Name: 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol
• CAS No: 2228150-71-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6228615
• PubChem ID: 165849815
• Update Time: 2025-10-31

2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol
• 2228150-71-6
• EN300-1735948

• Inchi： 1S/C9H13NO4/c10-5(4-11)1-7-8(13)2-6(12)3-9(7)14/h2-3,5,11-14H,1,4,10H2
• InChI Key： DUBXJKIEVWLDJK-UHFFFAOYSA-N
• SMILES： OCC(CC1C(=CC(=CC=1O)O)O)N

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol

Introduction to 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol (CAS No. 2228150-71-6)

2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol, identified by the CAS number 2228150-71-6, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This trisubstituted benzene derivative features both amino and hydroxyl functional groups, positioned strategically to impart unique chemical properties that make it a promising candidate for various applications in medicinal chemistry and material science.

The molecular structure of 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol consists of a benzene ring substituted at the 1, 3, and 5 positions with hydroxyl groups, while an amino group is attached to a propyl chain at the 2-position. This arrangement creates a molecule with multiple reactive sites, enabling diverse chemical modifications and interactions. The presence of both hydroxyl and amino groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol. Its structural features suggest that it may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer effects. Preliminary studies have begun to uncover its interactions with biological targets, which could pave the way for novel therapeutic applications. The compound's ability to form hydrogen bonds due to its hydroxyl and amino groups allows it to interact with proteins and nucleic acids in specific ways, which is crucial for drug design.

One of the most exciting aspects of 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol is its potential as a building block for drug discovery. The flexibility provided by the propyl chain and the multiple substitution sites on the benzene ring allow chemists to modify its structure in numerous ways. This adaptability is particularly valuable in medicinal chemistry, where small changes in molecular structure can significantly alter biological activity. Researchers are currently exploring synthetic routes to derivatize this compound into more complex molecules with enhanced pharmacological properties.

The synthesis of 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol presents both challenges and opportunities. The need for precise control over regioselectivity during functionalization is critical to achieving the desired molecular architecture. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry are being employed to construct this complex molecule efficiently. These methods not only improve yield but also allow for greater precision in modifying specific functional groups.

From a material science perspective, 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol also holds promise. Its ability to form stable complexes with other molecules makes it a candidate for use in polymer chemistry and nanotechnology. For instance, it could be incorporated into hydrogels or used as a cross-linking agent to create novel materials with tailored properties. The compound's solubility characteristics also make it suitable for formulation into various delivery systems, which could enhance the bioavailability of other therapeutic agents.

The latest research on 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol has revealed intriguing insights into its potential biological activities. Studies have shown that derivatives of this compound can modulate enzyme activity and interfere with signaling pathways involved in disease processes. For example, certain analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. These findings underscore the importance of further investigating this molecule as a lead compound for drug development.

In conclusion, 2-(2-amino-3-hydroxypropyl)benzene-1,3,5-triol (CAS No. 2228150-71-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug discovery to advanced material design. As research continues to uncover new ways to harness its properties, this molecule is poised to play an increasingly important role in scientific innovation.